![molecular formula C18H15FN2O2S B2973756 3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide CAS No. 476283-24-6](/img/structure/B2973756.png)
3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
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Overview
Description
“3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” is a complex organic compound. Unfortunately, there is limited specific information available about this compound .
Chemical Reactions Analysis
The chemical reactions involving “3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” are not explicitly mentioned in the available literature .Scientific Research Applications
Development and Imaging Applications
The synthesis and evaluation of fluorinated derivatives, including those related to 3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide, have significant implications in the development of diagnostic and therapeutic agents. For instance, fluorine-18 labeled compounds have been extensively researched for their potential in positron emission tomography (PET) imaging, aiding in the visualization of serotonin receptors in the brain, which is crucial for understanding various neurological disorders (Lang et al., 1999). Similarly, fluorine-18 labeled benzamide analogues are investigated for imaging the sigma2 receptor status of solid tumors, offering insights into tumor biology and potential therapeutic targets (Tu et al., 2007).
Chemical Synthesis and Material Science
The compound also finds relevance in material science and chemical synthesis. N-ethoxycarbonylpyrene- and perylene thioamides serve as building blocks in synthesizing various fluorescent dyes, which display wide-ranging fluorescence properties useful in creating sensors and probes (Witalewska et al., 2019). This illustrates the compound's role in developing new materials with specific optical properties.
Biological and Pharmacological Research
On the pharmacological front, the discovery of N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide as a novel orexin 1 and 2 receptor antagonist highlights the therapeutic potential of fluorinated benzamides in treating insomnia and potentially other disorders related to orexin signaling (Renzulli et al., 2011). The role of orexin receptors in regulating sleep, arousal, and appetite underscores the significance of such compounds in neuroscience and therapeutic research.
Antifungal and Antibacterial Properties
Moreover, the synthesis of novel benzodiazaborines, including fluoro- and methoxy-substituted compounds, showcases the antifungal activities of such derivatives, offering new avenues for developing antifungal agents (Yang et al., 2015). This research contributes to the ongoing search for effective treatments against resistant fungal strains, highlighting the broader implications of fluorinated benzamides in antimicrobial research.
Safety And Hazards
Future Directions
The future directions for research on “3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound and its potential applications .
properties
IUPAC Name |
3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2S/c1-11-8-12(6-7-16(11)23-2)15-10-24-18(20-15)21-17(22)13-4-3-5-14(19)9-13/h3-10H,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMFZTMQNBEFIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide |
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